Cas no 2757833-34-2 ((1s,4s)-1-Acetamido-4-methoxycyclohexane-1-carboxylic acid)

• Product Name: (1s,4s)-1-Acetamido-4-methoxycyclohexane-1-carboxylic acid
• CAS No: 2757833-34-2
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 5861184
• PubChem ID: 58016745
• Update Time: 2025-05-20

(1s,4s)-1-Acetamido-4-methoxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1s,4s)-1-acetamido-4-methoxycyclohexane-1-carboxylic acid
• 2757833-34-2
• EN300-37102073
• SCHEMBL10153978
• SCHEMBL10153985
• (1s,4s)-1-Acetamido-4-methoxycyclohexane-1-carboxylic acid

• Inchi： 1S/C10H17NO4/c1-7(12)11-10(9(13)14)5-3-8(15-2)4-6-10/h8H,3-6H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： PHFXFBKWGZSBFZ-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(C(=O)O)(CC1)NC(C)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.6Ų

Additional information on (1s,4s)-1-Acetamido-4-methoxycyclohexane-1-carboxylic acid

Chemical Compound CAS No. 2757833-34-2: (1S,4S)-1-Acetamido-4-methoxycyclohexane-1-carboxylic Acid

The compound (1S,4S)-1-Acetamido-4-methoxycyclohexane-1-carboxylic acid (CAS No. 2757833-34-2) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and chemical reactivity. The molecule consists of a cyclohexane ring substituted with an acetamido group at the 1-position and a methoxy group at the 4-position, along with a carboxylic acid moiety at the same carbon as the acetamido group. This configuration imparts distinct physicochemical properties and makes it a valuable compound for research and development purposes.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of molecules. In the case of (1S,4S)-1-Acetamido-4-methoxycyclohexane-1-carboxylic acid, the specific stereochemistry at the 1S and 4S positions has been shown to influence its interaction with biological targets, such as enzymes or receptors. This has led to increased interest in this compound as a potential lead molecule for drug discovery. Researchers have employed advanced techniques, including X-ray crystallography and molecular docking, to elucidate the structural basis of its interactions with biomolecules.

The synthesis of (1S,4S)-1-Acetamido-4-methoxycyclohexane-1-carboxylic acid involves a series of carefully designed organic reactions. Key steps include the formation of the cyclohexane ring through cyclization reactions, followed by selective substitution to introduce the acetamido and methoxy groups. The stereochemical outcome is controlled using chiral catalysts or resolution techniques, ensuring the desired enantiomeric excess. These synthetic strategies have been optimized in recent years to improve yield and purity, making this compound more accessible for further studies.

In terms of applications, (1S,4S)-1-Acetamido-4-methoxycyclohexane-1-carboxylic acid has shown promise in medicinal chemistry as a potential therapeutic agent. Its ability to modulate specific biological pathways makes it a candidate for treating various diseases, including inflammatory disorders and neurodegenerative conditions. Preclinical studies have demonstrated its efficacy in reducing inflammation in animal models, suggesting potential anti-inflammatory properties. Additionally, its ability to cross the blood-brain barrier has raised interest in its application for central nervous system-related diseases.

The pharmacokinetic profile of this compound is another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for determining its suitability as a drug candidate. Recent advancements in analytical techniques, such as mass spectrometry and liquid chromatography, have enabled researchers to study these parameters in greater detail. These studies have provided valuable insights into optimizing the compound's bioavailability and minimizing potential toxicities.

Moreover, (1S,4S)-1-Acetamido-4-methoxycyclohexane-1-carboxylic acid has been utilized as a building block in combinatorial chemistry libraries. Its modular structure allows for easy modification and diversification, facilitating high-throughput screening for novel bioactive compounds. This approach has significantly accelerated drug discovery processes by enabling researchers to explore vast chemical spaces efficiently.

In conclusion, (1S,4S)-1-Acetamido-4-methoxycyclohexane-1-carboxylic acid (CAS No. 2757833-34-2) is a versatile compound with immense potential in both academic research and industrial applications. Its unique stereochemistry, coupled with advanced synthetic methodologies and pharmacological properties, positions it as a valuable tool in the development of innovative therapeutic agents. As research continues to uncover new insights into its structure-function relationships and biological activities, this compound is likely to play an increasingly important role in advancing modern medicine.